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Compound of Interest

Compound Name: Fmoc-Met-OH-15N

Cat. No.: B3334548 Get Quote

Essential Safety and Handling Guide for Fmoc-
Met-OH-15N
This guide provides crucial safety, handling, and disposal information for Fmoc-Met-OH-15N
(CAS No. 934183-50-3), tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is vital for ensuring a safe laboratory environment

and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
While comprehensive toxicological properties of Fmoc-Met-OH-15N may not be fully

established, it is classified as hazardous to the aquatic environment with long-lasting effects

(Category 1).[1] Therefore, it is imperative to handle this compound with care, assuming it may

cause skin and respiratory tract irritation upon contact or inhalation.[2][3]

The following personal protective equipment is mandatory to minimize exposure:
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PPE Category Item Specification

Eye Protection Safety Goggles
Must have side shields to

protect from splashes.[1][2]

Hand Protection Disposable Gloves

Nitrile gloves are

recommended. Inspect for

tears before use.

Body Protection Laboratory Coat
A standard lab coat is required

to protect clothing and skin.

Respiratory Protection Dust Mask/Respirator

A type N95 (US) or type P1

(EN 143) dust mask is

recommended when handling

the powder, especially outside

of a fume hood.

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to ensure both user safety and product integrity.

Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage.

Store in a cool, dry, and well-ventilated area. Recommended storage temperature is between

2-8°C.

Keep the container tightly closed and away from strong oxidizing agents.

Handling Procedures:

Preparation: Before use, allow the container to warm to room temperature to prevent

condensation.

Weighing: Whenever possible, weigh the solid compound inside a fume hood or a well-

ventilated area to minimize the risk of dust inhalation. Use non-sparking tools.
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Dissolving: When preparing solutions, for instance in Dimethylformamide (DMF), perform this

task within a fume hood.

General Precautions: Avoid contact with skin, eyes, and clothing. Avoid the formation of dust

and aerosols. Ensure adequate ventilation and provide an accessible safety shower and eye

wash station.

Emergency Procedures: First Aid Measures
In case of accidental exposure, follow these first aid measures immediately:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing and seek prompt

medical attention.

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with plenty of

water. If irritation persists, consult a physician.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

immediate medical attention.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Disposal Plan: Waste Management
Proper disposal of Fmoc-Met-OH-15N and its containers is crucial to prevent environmental

contamination.

Chemical Waste: Dispose of waste material in accordance with federal, state, and local

environmental regulations. Do not allow the chemical to enter drains or water courses.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3334548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management: In the event of a spill, wear full personal protective equipment. Absorb

solutions with an inert liquid-binding material (e.g., diatomite, universal binders). Collect the

spilled solid or absorbed material into a suitable container for disposal. Decontaminate the

affected surfaces by scrubbing with alcohol.

Experimental Workflow for Handling Fmoc-Met-OH-
15N
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Workflow for Safe Handling of Fmoc-Met-OH-15N

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Storage

Don Personal Protective Equipment (PPE)

Allow Container to Reach Room Temperature

Weigh Required Amount of Fmoc-Met-OH-15N

Prepare Solution (e.g., with DMF) Return Unused Solid to Original Container

If unused

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Chemical Waste Container

Store at 2-8°C

Click to download full resolution via product page

Caption: A flowchart illustrating the safe handling procedure for Fmoc-Met-OH-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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